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Compound of Interest

Compound Name: 2,3-Dichlorobiphenyl

Cat. No.: B103536

For researchers and scientists engaged in drug development and chemical analysis, precise
identification of chemical compounds is paramount. This technical brief provides the Chemical
Abstracts Service (CAS) number and a list of synonyms for 2,3-Dichlorobiphenyl, a
compound belonging to the polychlorinated biphenyl (PCB) family.

The definitive CAS registry number for 2,3-Dichlorobiphenyl is 16605-91-7.[1][2][3][4] This
unique numerical identifier is assigned by the Chemical Abstracts Service and is used globally
to provide an unambiguous way to identify a specific chemical substance.

In addition to its CAS number, 2,3-Dichlorobiphenyl is known by several other names and
identifiers in scientific literature and chemical databases. These synonyms are crucial for
comprehensive literature searches and for identifying the compound in various contexts.

Table 1: Synonyms and Identifiers for 2,3-Dichlorobiphenyl
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Synonym Type

Synonym

Systematic Name

1,2-dichloro-3-phenylbenzene[4]

IUPAC Name

1,1'-Biphenyl, 2,3-dichloro-[3]

Common Synonyms

2,3-Dichloro-1,1'"-biphenyl[3][4]

Biphenyl, 2,3-dichloro-[3]

PCB Number

PCB 5[3][4]

Ballschmiter No.

BALLSCHMITER NO 5[3]

BZ No.

BZ NO 5[3]

Abbreviation

2,3-PCBJ[3]

Experimental Data and Protocols

A comprehensive understanding of a compound's properties and behavior is essential for

research and development. Below are key physical and chemical properties of 2,3-

Dichlorobiphenyl, along with a representative experimental protocol for its analysis.

Table 2: Physicochemical Properties of 2,3-Dichlorobiphenyl

Property

Value

Molecular Formula

C12H8CI2[3]

Molecular Weight 223.1 g/mol [3]

Exact Mass 222.00000[3]

Melting Point -107.3 °C[1]]2]

Boiling Point 99.2 °C[1][2]

Flash Point 10.4 °F (-12 °C) (closed cup)[1][2]

XLogP3 4.8[4]
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Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of 2,3-
Dichlorobiphenyl

This protocol outlines a standard method for the detection and quantification of 2,3-
Dichlorobiphenyl in an isooctane matrix, a common scenario in environmental and
toxicological studies.

Objective: To identify and quantify 2,3-Dichlorobiphenyl using GC-MS.

Materials:

2,3-Dichlorobiphenyl certified reference material (e.g., 35 pg/mL in isooctane)[1]

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Appropriate capillary column (e.g., non-polar)

Helium (carrier gas)

Standard laboratory glassware and autosampler vials
Procedure:
e Instrument Setup:

o Set the GC oven temperature program to achieve separation of PCB congeners. A typical
program might start at a low temperature and ramp up to a higher temperature.

o Set the injector temperature and transfer line temperature to ensure proper volatilization
without degradation.

o Configure the mass spectrometer to operate in a suitable mode, such as electron
ionization (EI) with selected ion monitoring (SIM) for enhanced sensitivity and specificity.

e Calibration:

o Prepare a series of calibration standards by diluting the certified reference material to
known concentrations.
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o Inject the calibration standards into the GC-MS to establish a calibration curve.
o Sample Analysis:

o Inject the sample solution containing the unknown concentration of 2,3-Dichlorobiphenyl
into the GC-MS.

o Data Analysis:

o ldentify the 2,3-Dichlorobiphenyl peak in the chromatogram based on its retention time,
which should match that of the standard.

o Confirm the identity of the peak by comparing its mass spectrum with a reference
spectrum.

o Quantify the amount of 2,3-Dichlorobiphenyl in the sample by using the calibration curve.

Logical Workflow for Compound Identification and
Analysis

The following diagram illustrates the logical workflow for identifying and analyzing a chemical
compound like 2,3-Dichlorobiphenyl in a research setting.
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Caption: Workflow for the identification and analysis of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. 2,3-Dichlorobiphenyl | C12H8CI2 | CID 27959 - PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Core Chemical Identifiers for 2,3-Dichlorobiphenyl].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103536#2-3-dichlorobiphenyl-cas-number-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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